![molecular formula C23H25NO4 B6243698 rac-(2R,4R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,5-dimethylpiperidine-2-carboxylic acid CAS No. 2408937-28-8](/img/no-structure.png)
rac-(2R,4R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,5-dimethylpiperidine-2-carboxylic acid
Overview
Description
The compound you’re asking about seems to be a complex organic molecule. It appears to contain a piperidine ring, which is a common feature in many pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound seems to be quite complex, with multiple chiral centers. This suggests that it might exist as multiple stereoisomers .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,5-dimethylpiperidine-2-carboxylic acid involves the protection of the amine group, followed by the alkylation of the piperidine ring, and then the deprotection of the amine group. The final step involves the coupling of the fluorenylmethoxycarbonyl (Fmoc) group to the carboxylic acid group.", "Starting Materials": [ "4,5-dimethylpiperidine", "9H-fluorene", "Methoxycarbonyl chloride", "Diisopropylethylamine", "Triethylamine", "Ethyl chloroformate", "Sodium bicarbonate", "Hydrochloric acid", "Sodium hydroxide", "N,N-dimethylformamide", "Methanol", "Dichloromethane", "Ethanol" ], "Reaction": [ "Protection of the amine group with Fmoc-Cl in the presence of diisopropylethylamine (DIEA) in dichloromethane (DCM)", "Alkylation of the piperidine ring with ethyl chloroformate in the presence of triethylamine (TEA) in DCM", "Deprotection of the amine group with 20% piperidine in DCM", "Coupling of the Fmoc group to the carboxylic acid group with N,N-dimethylformamide (DMF) and diisopropylcarbodiimide (DIC) in DCM", "Hydrolysis of the Fmoc group with 20% piperidine in DMF", "Protection of the carboxylic acid group with methoxycarbonyl chloride in the presence of TEA in DCM", "Deprotection of the carboxylic acid group with sodium bicarbonate in methanol", "Purification of the final product by column chromatography using a mixture of ethanol and DCM as the eluent" ] } | |
CAS RN |
2408937-28-8 |
Product Name |
rac-(2R,4R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,5-dimethylpiperidine-2-carboxylic acid |
Molecular Formula |
C23H25NO4 |
Molecular Weight |
379.4 |
Purity |
95 |
Origin of Product |
United States |
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